3-[(3-methylbenzyl)sulfonyl]-1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole

• IUPAC Name: 2-[3-[(3-methylphenyl)methylsulfonyl]indol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C24H28N2O3S/c1-18-10-12-25(13-11-18)24(27)16-26-15-23(21-8-3-4-9-22(21)26)30(28,29)17-20-7-5-6-19(2)14-20/h3-9,14-15,18H,10-13,16-17H2,1-2H3
• InChI Key: BDLUOJXUHITMQY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC=CC(=C4)C
• Molecular Formula: C24H28N2O3S
• Molecular Weight: 424.6 g/mol

Description

The compound is a derivative of indole, which is a heterocyclic aromatic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The compound also contains a sulfonyl group and a piperidine ring, which is a common feature in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The indole portion of the molecule is aromatic and planar, while the piperidine ring is likely to adopt a chair conformation.

Chemical Reactions Analysis

Indole compounds are known to undergo electrophilic substitution, mainly at position 3, which is the most nucleophilic. The sulfonyl group can act as a leaving group in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents present. Generally, indole derivatives are solid at room temperature.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many indole derivatives exhibit diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could focus on exploring the biological activity of this compound and its potential uses in medicine. Given the wide range of activities exhibited by indole derivatives, this compound could have potential applications in treating various diseases.